Cas no 1396676-43-9 (N-(3-phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(3-phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396676-43-9
• MF: C₁₈H₁₆F₃N₅O₂
• MW: 391.347153663635
• CID: 6225972
• PubChem ID: 71791640
• Update Time: 2025-05-20

N-(3-phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(3-phenylpropyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
• VU0539045-1
• 1396676-43-9
• N-(3-phenylpropyl)-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• N-(3-phenylpropyl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024541593
• F6237-3641

• Inchi： 1S/C18H16F3N5O2/c19-18(20,21)28-15-10-8-14(9-11-15)26-24-16(23-25-26)17(27)22-12-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-11H,4,7,12H2,(H,22,27)
• InChI Key： XWTNRIFDSBMRIO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1N=NC(C(NCCCC2C=CC=CC=2)=O)=N1)(F)F

Computed Properties

• Exact Mass: 391.12560926g/mol
• Monoisotopic Mass: 391.12560926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(3-phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

N-(3-Phenylpropyl)-2-4-(Trifluoromethoxy)phenyl-2H-1,2,3,4-Tetrazole-5-carboxamide (CAS No. 1396676-43-9): A Comprehensive Overview

N-(3-Phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396676-43-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-hypertensive effects.

The molecular structure of N-(3-Phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is characterized by the presence of a tetrazole ring and a trifluoromethoxy substituent. The tetrazole ring is a five-membered heterocyclic compound containing four nitrogen atoms and one carbon atom. This ring system is highly polar and can form strong hydrogen bonds, which contribute to its biological activity. The trifluoromethoxy group adds further complexity to the molecule, enhancing its lipophilicity and potentially influencing its pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of N-(3-Phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(3-Phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has also been investigated for its analgesic properties. Animal models have demonstrated that this compound can effectively reduce pain responses in various pain models, including neuropathic pain and inflammatory pain. The mechanism of action appears to involve the modulation of nociceptive pathways in the central nervous system.

The pharmacokinetic profile of N-(3-Phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that this compound has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity in animal models, which is a crucial factor for its potential development as a therapeutic agent.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human trials. To address this challenge, researchers have conducted extensive preclinical studies to evaluate the safety profile of N-(3-Phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys.

The potential therapeutic applications of N-(3-Phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide extend beyond inflammation and pain management. Recent research has also explored its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This finding opens up new avenues for its use in antiviral therapy.

In conclusion, N-(3-Phenylpropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396676-43-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.